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Compound of Interest

Compound Name: BIO-1211

Cat. No.: B1667090

This document provides comprehensive guidance on the safe handling, storage, and disposal
of BIO-1211, a potent peptide inhibitor of a4f1 integrin. The following procedures are designed
for researchers, scientists, and drug development professionals to ensure laboratory safety and
maintain the integrity of the product.

Product Information and Storage

BIO-1211 is a synthetic peptide that functions as a selective antagonist for a431 integrin. It is
typically supplied as a lyophilized solid and is soluble in dimethyl sulfoxide (DMSO).

Table 1: Chemical and Physical Properties of BIO-1211

Property Value

Synonyms 2-MPUPA-LDVP trifluoroacetate
Molecular Formula Cs6HasNeOg » XC2HF302
Molecular Weight 708.8 g/mol (free base)

Form Solid

Solubility DMSO

Storage Store at -20°C

Stability > 4 years at -20°C
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Personal Protective Equipment (PPE)

Given that BIO-1211 is a potent peptide, it should be handled with caution. Although one safety
data sheet may classify it as non-hazardous, it is best practice to treat it as a potentially
hazardous substance. The following PPE is mandatory when handling BIO-1211 in its solid
form or in solution.

Table 2: Recommended Personal Protective Equipment for BIO-1211

PPE Category Specific Recommendations

Wear nitrile or latex gloves at all times. Change
Hand Protection gloves immediately if they become

contaminated.

] Use safety glasses with side shields or chemical
Eye Protection
splash goggles.

A lab coat must be worn and fully fastened.
) Ensure it is a different lab coat from the one

Body Protection
used for general lab work to prevent cross-

contamination.

When handling the solid powder outside of a
Respirat certified chemical fume hood, a fit-tested N95 or
espirator
P Y higher respirator is recommended to prevent

inhalation. Work in a well-ventilated area.

Operational Plan: Step-by-Step Handling Protocol

This section outlines the procedural, step-by-step guidance for the safe handling and use of
BIO-1211 in a laboratory setting.

Experimental Workflow for BIO-1211
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Caption: A step-by-step workflow for the safe handling and use of BIO-1211.
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Detailed Methodologies:
e Preparation:
o Put on all required PPE as listed in Table 2.

o Prepare a clean and decontaminated workspace, preferably in a chemical fume hood or a
designated area for handling potent compounds.

o Before opening, allow the vial of BIO-1211 to equilibrate to room temperature for at least
15-20 minutes to prevent condensation.

o Reconstitution of BIO-1211 Stock Solution:
o Carefully weigh the desired amount of solid BIO-1211 in a sterile microcentrifuge tube.

o Add the appropriate volume of anhydrous DMSO to the tube to achieve the desired stock
concentration. It is recommended to purge the solvent with an inert gas before use.

o Gently vortex the solution until the peptide is fully dissolved. Avoid vigorous shaking to
minimize peptide degradation.

o Store the stock solution in tightly sealed aliquots at -20°C or -80°C to avoid repeated
freeze-thaw cycles.

e Use in Experiments:

o When preparing working solutions, dilute the DMSO stock solution with the appropriate
cell culture medium or buffer. Add the DMSO-peptide solution dropwise to the agueous
solution while gently mixing to prevent precipitation.

o The final concentration of DMSO in cell-based assays should be kept low (typically below
0.5%) to avoid solvent-induced cytotoxicity.

Disposal Plan

All waste materials contaminated with BIO-1211 must be disposed of in accordance with local,
state, and federal regulations.
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e Solid Waste: Unused solid BIO-1211 and any materials used to handle the powder (e.g.,
weigh boats, spatulas) should be collected in a sealed, labeled container and disposed of as
chemical waste.

e Liquid Waste: Solutions containing BIO-1211, including unused stock and working solutions,
should be collected in a designated, sealed waste container. DMSO-containing solutions
should be treated as organic solvent waste. Do not pour down the drain.

o Contaminated Labware: Disposable labware (e.g., pipette tips, tubes) that has come into
contact with BIO-1211 should be collected in a biohazard bag and disposed of as chemical
waste. Reusable glassware should be decontaminated by soaking in a suitable cleaning
solution before washing.

o431 Integrin Signaling Pathway

Bl0-1211 is an inhibitor of the a431 integrin. Understanding its mechanism of action requires
knowledge of the a4p1 signaling pathway. This pathway is crucial for cell adhesion, migration,
and signaling.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
B10-1211]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667090#personal-protective-equipment-for-
handling-bio-1211]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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